Cas no 7250-20-6 ( )

• Product Name: &nbsp
• CAS No: 7250-20-6
• MF: C₁₆H₁₈O₄
• MW: 274.311725139618
• CID: 977223
• PubChem ID: 6060402
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• hexyl (2E)-2-(3-oxo-2-benzofuran-1-ylidene)acetate
• DTXSID80421830
• Hexyl (2E)-(3-oxo-2-benzofuran-1(3H)-ylidene)acetate
• 7250-20-6
• NSC34398
• NSC-34398
•  

• Inchi： 1S/C16H18O4/c1-2-3-4-7-10-19-15(17)11-14-12-8-5-6-9-13(12)16(18)20-14/h5-6,8-9,11H,2-4,7,10H2,1H3/b14-11+
• InChI Key： VFOAICPZLPGGEP-SDNWHVSQSA-N
• SMILES： O(C(/C=C1\C2C=CC=CC=2C(=O)O\1)=O)CCCCCC

Computed Properties

• Exact Mass: 274.12054
• Monoisotopic Mass: 274.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.214
• Boiling Point: 407.3°C at 760 mmHg
• Flash Point: 203.3°C
• Refractive Index: 1.588
• PSA: 52.6